Cas no 551952-55-7 (N-2-(2,4,6-Trichlorophenoxy)ethyl-1-propanamine Hydrochloride)

N-2-(2,4,6-Trichlorophenoxy)ethyl-1-propanamine Hydrochloride is a chlorinated phenoxyethylamine derivative with applications in pharmaceutical and agrochemical research. Its structure, featuring a trichlorophenoxy group linked to a propanamine moiety, confers potential bioactivity, including herbicidal or antimicrobial properties. The hydrochloride salt form enhances solubility and stability, facilitating formulation and handling. This compound may serve as an intermediate in synthesizing more complex molecules or as a reference standard in analytical studies. Its precise mechanism of action depends on the target application, but its structural features suggest reactivity with biological systems, making it a candidate for further investigation in specialized chemical and pharmacological contexts.
N-2-(2,4,6-Trichlorophenoxy)ethyl-1-propanamine Hydrochloride structure
551952-55-7 structure
Product Name:N-2-(2,4,6-Trichlorophenoxy)ethyl-1-propanamine Hydrochloride
CAS No:551952-55-7
MF:C11H15Cl4NO
MW:319.054899454117
MDL:MFCD04125046
CID:859411
PubChem ID:16413090
Update Time:2025-06-13

N-2-(2,4,6-Trichlorophenoxy)ethyl-1-propanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • N-(2-(2,4,6-Trichlorophenoxy)ethyl)propan-1-amine hydrochloride
    • N-[2-(2,4,6-Trichlorophenoxy)ethyl]-1-propanamine Hydrochloride
    • 1-Propanamine, N-[2-(2,4,6-trichlorophenoxy)ethyl]-, hydrochloride
    • N-(2-(2,4,6-TRICHLOROPHENOXY)ETHYL)-PROPAN-1-AMINE HYDROCHLORIDE
    • AGN-PC-00YU8B
    • AK-36080
    • ANW-49395
    • CTK8B5637
    • MolPort-002-864-805
    • SureCN9348227
    • propyl[2-(2,4,6-trichlorophenoxy)ethyl]amine hydrochloride
    • N-[2-(2,4,6-Trichlorophenoxy)ethyl]propylamine hydrochloride
    • N-(2-(2,4,6-TRICHLOROPHENOXY)ETHYL)PROPAN-1-AMINE HCL
    • C11H15Cl4NO
    • AB0025454
    • AX8216316
    • W6920
    • ST24025538
    • N-(2-(2,4,6-Trichloro
    • N-2-(2,4,6-Trichlorophenoxy)ethyl-1-propanamine Hydrochloride
    • MDL: MFCD04125046
    • Inchi: 1S/C11H14Cl3NO.ClH/c1-2-3-15-4-5-16-11-9(13)6-8(12)7-10(11)14;/h6-7,15H,2-5H2,1H3;1H
    • InChI Key: QIAAOZDVLVWSCN-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(C=1OCCNCCC)Cl)Cl.Cl

Computed Properties

  • Exact Mass: 316.99105
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 182
  • Topological Polar Surface Area: 21.3

Experimental Properties

  • PSA: 21.26

N-2-(2,4,6-Trichlorophenoxy)ethyl-1-propanamine Hydrochloride Pricemore >>

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N-2-(2,4,6-Trichlorophenoxy)ethyl-1-propanamine Hydrochloride Related Literature

Additional information on N-2-(2,4,6-Trichlorophenoxy)ethyl-1-propanamine Hydrochloride

Comprehensive Overview of N-2-(2,4,6-Trichlorophenoxy)ethyl-1-propanamine Hydrochloride (CAS No. 551952-55-7)

N-2-(2,4,6-Trichlorophenoxy)ethyl-1-propanamine Hydrochloride (CAS No. 551952-55-7) is a specialized chemical compound with a unique structural configuration. This compound, often referred to in research and industrial applications, combines a trichlorophenoxy moiety with an ethyl-1-propanamine backbone, resulting in a hydrochloride salt form. Its molecular formula and weight, along with its physicochemical properties, make it a subject of interest in various scientific fields, including organic synthesis and material science.

The compound's 2,4,6-trichlorophenoxy group is a critical feature, contributing to its stability and reactivity. Researchers have explored its potential in designing novel derivatives for applications in agrochemicals and pharmaceutical intermediates. The hydrochloride salt form enhances its solubility, making it more versatile in laboratory settings. Recent studies highlight its role in optimizing reaction conditions for N-alkylation processes, a topic frequently searched in academic databases.

In the context of sustainability, N-2-(2,4,6-Trichlorophenoxy)ethyl-1-propanamine Hydrochloride has garnered attention due to its potential in green chemistry. With increasing searches for eco-friendly synthetic routes, this compound's derivatization offers opportunities to reduce hazardous byproducts. Its trichlorophenoxy segment can be modified to align with biodegradable frameworks, addressing the demand for sustainable chemical solutions.

From a commercial perspective, CAS No. 551952-55-7 is often inquired about in supplier catalogs and chemical databases. Its availability in high purity grades makes it suitable for high-throughput screening and drug discovery projects. Analysts note a rising trend in searches for custom synthesis services involving this compound, reflecting its growing niche in specialized markets.

Safety and handling of N-2-(2,4,6-Trichlorophenoxy)ethyl-1-propanamine Hydrochloride adhere to standard laboratory protocols. While not classified as hazardous under typical conditions, proper storage in anhydrous environments is recommended to maintain stability. This aligns with frequently asked questions about chemical storage best practices, a hot topic in online forums and regulatory guidelines.

In summary, N-2-(2,4,6-Trichlorophenoxy)ethyl-1-propanamine Hydrochloride (CAS No. 551952-55-7) represents a versatile compound with multifaceted applications. Its structural features and adaptability to modern synthetic challenges ensure its relevance in both academic and industrial research. As interest in specialty chemicals grows, this compound is poised to remain a key player in innovative chemical development.

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